Cas no 2095101-47-4 (4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one)
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one
- 2095101-47-4
- EN300-1926260
-
- Inchi: 1S/C12H13BrO3/c1-8(14)4-5-9-6-10(13)12(16-3)11(7-9)15-2/h4-7H,1-3H3/b5-4+
- InChI Key: PQQBLSLWLDHTHA-SNAWJCMRSA-N
- SMILES: BrC1=CC(/C=C/C(C)=O)=CC(=C1OC)OC
Computed Properties
- Exact Mass: 284.00481g/mol
- Monoisotopic Mass: 284.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926260-0.05g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-0.1g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-0.25g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-0.5g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-1.0g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 1g |
$1057.0 | 2023-05-31 | ||
| Enamine | EN300-1926260-2.5g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-5.0g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 5g |
$3065.0 | 2023-05-31 | ||
| Enamine | EN300-1926260-10.0g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 10g |
$4545.0 | 2023-05-31 | ||
| Enamine | EN300-1926260-1g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1926260-5g |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one |
2095101-47-4 | 5g |
$3065.0 | 2023-09-17 |
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one
Chemical Profile of 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one (CAS No. 2095101-47-4)
4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one, identified by its Chemical Abstracts Service number CAS No. 2095101-47-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a brominated aromatic ring and methoxy substituents, presents a unique scaffold that is synthetically versatile and biologically relevant. The presence of both electrophilic and nucleophilic sites in its structure makes it a promising candidate for further derivatization and exploration in drug discovery programs.
The chemical structure of 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one consists of a β-ketoester moiety appended to a phenyl ring that is substituted with bromine at the 3-position and methoxy groups at the 4- and 5-positions. This arrangement creates a molecule with potential electronic properties that can be modulated by further functionalization. The β-ketoester functionality is particularly noteworthy, as it serves as a key intermediate in various organic transformations, including condensation reactions, Michael additions, and enolate-based reactions. These reactivities make the compound an invaluable building block for constructing more complex molecular architectures.
In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing aromatic rings with halogen substituents. The bromine atom in 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one not only imparts electrophilicity but also serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern drug synthesis, allowing for the introduction of diverse aryl or heteroaryl groups into the molecular framework. The methoxy substituents further enhance the synthetic utility by providing nucleophilic centers that can participate in various transformations.
From a biological perspective, the structural features of 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one suggest potential interactions with biological targets. The aromatic system can engage in π-stacking interactions with proteins or nucleic acids, while the β-ketoester moiety may mimic bioactive molecules such as ketone bodies or fatty acid derivatives. Additionally, the bromine atom can serve as a recognition element for enzymes or receptors that exhibit halogen bonding capabilities. These interactions are increasingly recognized as important determinants of molecular recognition in drug design.
Recent studies have highlighted the importance of β-ketoesters as versatile intermediates in medicinal chemistry. These compounds are frequently employed in the synthesis of heterocycles, which are prevalent motifs in many approved drugs. For instance, derivatives of β-ketoesters have been utilized to construct pyridines, pyrimidines, and other nitrogen-containing heterocycles through condensation reactions with amidines or hydrazines. The structural diversity generated from such transformations often translates into novel pharmacological activities.
The methoxy groups in 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one also contribute to its potential biological relevance. Methoxy-substituted aromatic compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The electron-donating nature of methoxy groups can enhance the lipophilicity of molecules while simultaneously influencing their metabolic stability. This balance is critical for optimizing pharmacokinetic profiles in drug candidates.
The brominated aromatic ring provides an additional layer of complexity to the pharmacological profile of this compound. Bromine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate binding affinities and metabolic clearance rates. For example, many kinase inhibitors contain bromine atoms that improve solubility or binding interactions with target enzymes. The presence of bromine in 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one may thus enhance its suitability for development as an inhibitor or modulator of relevant biological pathways.
Synthetic approaches to 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one have been explored using various strategies to construct the desired framework efficiently. One common method involves the condensation of an α-haloketone with an appropriate aromatic aldehyde or ketone under basic conditions to form the β-ketoester core. Subsequent functionalization steps can then be performed to introduce bromine and methoxy groups at specific positions on the aromatic ring.
Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to diversify the structure derived from 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one. For instance, palladium-catalyzed Suzuki-Miyaura couplings allow for the introduction of aryl or heteroaryl groups at positions adjacent to existing substituents on the phenyl ring. This flexibility enables chemists to generate libraries of derivatives rapidly for high-throughput screening purposes.
The application of computational chemistry has further enhanced our understanding of how modifications on 4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one influence its biological activity. Molecular modeling studies can predict binding modes and affinity changes resulting from structural alterations at different sites within the molecule. These predictions guide experimental efforts by highlighting promising modifications before they are synthesized and tested biologically.
In conclusion,4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one (CAS No. 2095101–47–4) represents a structurally fascinating compound with significant synthetic and pharmacological potential. Its unique combination of functional groups—namely,β-ketoester, brominated aromatic ring, and methoxy substituents—makes it an attractive scaffold for further exploration in drug discovery programs aimed at identifying novel therapeutic agents.
2095101-47-4 (4-(3-bromo-4,5-dimethoxyphenyl)but-3-en-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)